Cas no 127791-76-8 (2-isopropyl-5,6,7,8-tetrahydro-8-methyl-3,4-phenanthrenedione)

• Product Name: 2-isopropyl-5,6,7,8-tetrahydro-8-methyl-3,4-phenanthrenedione
• CAS No: 127791-76-8
• MF: C₁₈H₂₀O₂
• MW: 268.350205421448
• CID: 897606
• PubChem ID: 10492141
• Update Time: 2025-04-19

2-isopropyl-5,6,7,8-tetrahydro-8-methyl-3,4-phenanthrenedione Chemical and Physical Properties

Names and Identifiers

• 2-isopropyl-5,6,7,8-tetrahydro-8-methyl-3,4-phenanthrenedione
• 8-methyl-2-propan-2-yl-5,6,7,8-tetrahydrophenanthrene-3,4-dione

• Inchi： 1S/C18H20O2/c1-10(2)15-9-12-7-8-13-11(3)5-4-6-14(13)16(12)18(20)17(15)19/h7-11H,4-6H2,1-3H3
• InChI Key： RVDHNMHKKQZVSU-UHFFFAOYSA-N
• SMILES： O=C1C(C(C(C)C)=CC2C=CC3=C(C=21)CCCC3C)=O

Computed Properties

• Exact Mass: 268.14600
• Monoisotopic Mass: 268.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 460
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 1000
• XLogP3: 4.3
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• PSA: 34.14000
• LogP: 3.93120

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Tanshinones, isotanshinones, and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Tanshinones, isotanshinones, and derivatives